Cas no 1269291-94-2 (5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile)
1269291-94-2 structure
Product Name:5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
CAS No:1269291-94-2
MF:C10H5ClFN3
MW:221.618203878403
CID:3162511
PubChem ID:53429290
Update Time:2025-04-21
5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
- 1269291-94-2
- 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(3-fluorophenyl)-
- 5-CHLORO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
- DTXSID501199819
-
- Inchi: 1S/C10H5ClFN3/c11-10-7(5-13)6-14-15(10)9-3-1-2-8(12)4-9/h1-4,6H
- InChI Key: WPTZALGSYAXNAH-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NN1C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 221.0156030Da
- Monoisotopic Mass: 221.0156030Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6Ų
5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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